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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011

An In-depth Technical Guide to the Chemical Properties of Acid Red 186

This document provides a comprehensive technical overview of the chemical and physical
properties of Acid Red 186 (C.I. 18810), intended for researchers, scientists, and professionals
in drug development and related fields. It covers the dye's identity, physicochemical
characteristics, synthesis, and toxicological profile, presenting data in a structured format.

Chemical Identity

Acid Red 186 is a metallized monoazo acid dye.[1] It exists as a chromium complex, which is
formed during its manufacturing process.[1] The dye is identified by several names and registry
numbers, crucial for accurate sourcing and regulatory compliance.

Table 1: Chemical Identifiers for Acid Red 186
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Identifier Value Reference
C.l. Name Acid Red 186 [1]

C.l. Number 18810 [21[31[4]
CAS Number 52677-44-8 [1][2113]1[5]
EINECS Number 258-095-1 [6]
Chemical Class Monoazo, Metal Complex (11141171
Molecular Formula CaoHzCINaNaQsS2 [6][8]

(Chromium Complex)

C20H14N4Na20sS2 (Sodium

Salt Precursor)

[1](21[3]

_ 575.44 g/mol (Chromium
Molecular Weight [6][8]
Complex)

548.46 g/mol (Sodium Salt

Precursor)

[1](2][3]

| Synonyms | Acid Complex Pink BN, Weak Acid Complex Pink BN, Acid Red PBE, Akacid Pink
BNA 200%, Palatine Fast Pink BN |[2][3] |

Physicochemical Properties

Acid Red 186 presents as a purplish-red powder.[1][2] Its properties, such as solubility and
stability, are critical for its application in various industrial processes, including textile dyeing,
leather processing, and ink manufacturing.[9]

Table 2: Physicochemical Properties of Acid Red 186
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Property Value Reference

] Purplish-red to red
Physical Form ) [2][4][°]
crystalline powder

Hue (in solution) Bluish-pink [4][5]

Soluble in water; Slightly
Solubility soluble in ethanol and [11[2][5]

acetone; Insoluble in toluene

Melting Point >300°C 9]

Density 1.5 g/cm3 [9]

- Expected to be most stable in
pH Stability [5]
the pH range of 5-13

| Behavior in Acid | In concentrated sulfuric acid, it appears as palm-colored, turning pink upon
dilution |[1][2] |

Fastness Properties

The dye's resistance to various environmental factors is crucial for its performance, particularly
in the textile industry.

Table 3: Fastness Properties of Acid Red 186 on Wool

Test AATCC Standard ISO Standard Reference
Light Fastness 6 (Scale of 1-8) 5-6 (Scale of 1-8) [11[5]
Soapin

P 3-4/- 4] - [1][2]
(Stain/Fading)

Perspiration Fastness

, _ 3/2 3/4 [1][2]
(Stain/Fading)

| Oxygen Bleaching | -/2|-/4-5|[1][2] |
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Experimental Protocols
Synthesis of Acid Red 186

The manufacturing of Acid Red 186 involves a multi-step chemical process, beginning with
diazotization, followed by azo coupling and subsequent metallization with a chromium salt.

Methodology:
o Diazotization: 4-Amino-3-hydroxynaphthalene-1-sulfonic acid is diazotized.

e Azo Coupling: The resulting diazonium salt is coupled with 1-(3-Sulfophenyl)-3-methyl-5-
pyrazolone.

o Metallization: The resulting azo dye is transformed into its chromium complex by heating it in
an aqueous solution with formic acid chromium at 125°C for 3 to 5 hours.[1]
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Step 1: Diazotization

4-Amino-3-hydroxy- Diazotizing Agent
naphthalene-1-sulfonic acid (e.g., NaNO2, HCI)

Reaction

Step 2: Azo Coupling

1-(3-Sulfophenyl)-3-methyl-
5-pyrazolone

» Diazonium Salt

Coupling Reaction

Step 3: Metallization

»| Azo Dye Precursor Formic Acid Chromium

Heating at 125°C
(3-5 hours)

Acid Red 186
(Chromium Complex)

Click to download full resolution via product page
Caption: Synthesis workflow for Acid Red 186.

Property Determination Protocols

Detailed experimental protocols for determining the physicochemical properties listed in Table 2
and Table 3 (e.g., solubility, melting point, fastness tests) are not explicitly detailed in the cited
literature. These properties are typically determined using standardized methods from
organizations such as the American Association of Textile Chemists and Colorists (AATCC) or

the International Organization for Standardization (ISO).
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Toxicological Profile

The toxicological data for Acid Red 186 is limited. Studies were conducted on a formulation
(Acid Red HT 3728) containing 50-60% of the active chemical.[10] Like many synthetic azo
dyes, concerns about potential health effects exist, though specific data for this compound is
sparse.[11][12]

Table 4: Acute Toxicity of a Product Containing 50-60% Acid Red 186

Test Species Method Result (::servatlo Reference
Piloerection
, hunched
posture,
dyspnoea,
and
reduced

Acute Oral OECD TG LDso >2000 locomotor

. Rat . [10]

Toxicity 401 mgl/kg activity
were
observed.
All animals
recovered
within 6
days.

| Acute Dermal Toxicity| Rat | OECD TG 402 | LDso > 2000 mg/kg | Local erythema was
observed. Females also developed necrosis. All animals recovered within 10 days. |[10] |

The substance was determined to be of low acute oral and dermal toxicity in rats.[10] The
notified chemical contains strongly acidic sulfonate groups, which will be ionized at
environmentally relevant pH levels, and it exhibits very low fat solubility.[10]

Applications
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Acid Red 186 is a versatile dye used across several industries. Its primary applications
include:

o Textile Industry: Dyeing and printing on protein-based fibers such as wool and silk, as well as
synthetic fibers like polyamide (nylon).[1][9]

o Leather Industry: Coloring of leather goods.[1][5][9]

e Other Applications: Used in the formulation of industrial cleaning products, soaps,
detergents, water-soluble adhesives, and inks.[5][9]

The logical workflow for its primary application in dyeing involves preparing a dye bath and
immersing the substrate under controlled conditions.

Weighing & Mixing Preparation of Immersion of Substrate Acid Dyeing Process L .
(Powdered Dye) Aqueous Dye Bath (Wool, Silk, Nylon) (Controlled pH & Temp) RIS & P e odner

Click to download full resolution via product page

Caption: General application workflow for Acid Red 186 in textile dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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